molecular formula C11H11NO2 B8534932 3-(4-Cyano-3-methyl-phenyl)-propionic acid

3-(4-Cyano-3-methyl-phenyl)-propionic acid

Cat. No.: B8534932
M. Wt: 189.21 g/mol
InChI Key: CIOKEUWJSQSYBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Cyano-3-methyl-phenyl)-propionic acid is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

3-(4-cyano-3-methylphenyl)propanoic acid

InChI

InChI=1S/C11H11NO2/c1-8-6-9(3-5-11(13)14)2-4-10(8)7-12/h2,4,6H,3,5H2,1H3,(H,13,14)

InChI Key

CIOKEUWJSQSYBR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)CCC(=O)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.15 g (E)-3-(4-Cyano-3-methyl-phenyl)-acrylic acid were dissolved in a mixture of 250 ml tetrahydrofuran and 125 ml methanol. 510 mg palladium on charcoal (10%) were added and the reaction mixture was stirred under a hydrogen atmosphere overnight. The catalyst was filtered off over a celite pad. The solvent was removed in vacuo to obtain 5.2 g 3-(4-Cyano-3-methyl-phenyl)-propionic acid as a white solid.
Quantity
5.15 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
510 mg
Type
catalyst
Reaction Step Two

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